N-(2-chlorophenyl)-4-(2-ethoxyethoxy)benzamide

• Molecular Formula: C17H18ClNO3
• Molecular Weight: 319.8 g/mol
• IUPAC Name: N-(2-chlorophenyl)-4-(2-ethoxyethoxy)benzamide
• InChI: InChI=1S/C17H18ClNO3/c1-2-21-11-12-22-14-9-7-13(8-10-14)17(20)19-16-6-4-3-5-15(16)18/h3-10H,2,11-12H2,1H3,(H,19,20)
• InChI Key: BEHZQFJOOFQQKQ-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2Cl

Description

N-(2-chlorophenyl)-4-(2-ethoxyethoxy)benzamide, also known as CEP-33779, is a small molecule inhibitor of the oncogenic transcription factor STAT3. STAT3 is a protein that plays a critical role in cell proliferation, differentiation, and survival. It is often overexpressed in cancer cells, making it an attractive therapeutic target.

Mechanism of Action

N-(2-chlorophenyl)-4-(2-ethoxyethoxy)benzamide works by inhibiting the activity of STAT3, which is a transcription factor that regulates the expression of genes involved in cell proliferation, survival, and immune evasion. By blocking STAT3, N-(2-chlorophenyl)-4-(2-ethoxyethoxy)benzamide can induce apoptosis (cell death) in cancer cells and inhibit their ability to grow and spread.
Biochemical and Physiological Effects
N-(2-chlorophenyl)-4-(2-ethoxyethoxy)benzamide has been shown to have a number of biochemical and physiological effects in cancer cells. It can inhibit the expression of genes involved in cell cycle progression, angiogenesis, and immune evasion. It can also induce the expression of genes involved in apoptosis and immune activation. In addition, N-(2-chlorophenyl)-4-(2-ethoxyethoxy)benzamide can sensitize cancer cells to chemotherapy and radiation therapy.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-chlorophenyl)-4-(2-ethoxyethoxy)benzamide in lab experiments is its specificity for STAT3. Unlike other STAT inhibitors, N-(2-chlorophenyl)-4-(2-ethoxyethoxy)benzamide does not inhibit other members of the STAT family, which can have different and sometimes opposing functions. However, one limitation of N-(2-chlorophenyl)-4-(2-ethoxyethoxy)benzamide is its relatively low potency compared to other STAT inhibitors. This can make it difficult to achieve complete inhibition of STAT3 activity in some cell types.

Future Directions

There are several potential future directions for research on N-(2-chlorophenyl)-4-(2-ethoxyethoxy)benzamide. One area of interest is the development of more potent and selective STAT3 inhibitors based on the structure of N-(2-chlorophenyl)-4-(2-ethoxyethoxy)benzamide. Another area of interest is the investigation of the role of STAT3 in other diseases besides cancer, such as autoimmune disorders and infectious diseases. Finally, there is interest in exploring the potential use of N-(2-chlorophenyl)-4-(2-ethoxyethoxy)benzamide in combination with other cancer therapies, such as chemotherapy and immunotherapy.

Synthesis Methods

N-(2-chlorophenyl)-4-(2-ethoxyethoxy)benzamide can be synthesized using a multi-step process involving the reaction of 2-chlorophenylamine with ethylene oxide, followed by condensation with 4-(2-hydroxyethoxy)benzaldehyde and subsequent reduction with sodium borohydride. The final product is purified by column chromatography.

Scientific Research Applications

N-(2-chlorophenyl)-4-(2-ethoxyethoxy)benzamide has been extensively studied for its potential use as an anticancer agent. It has been shown to inhibit the growth and survival of a wide range of cancer cell lines in vitro, including breast, prostate, lung, and pancreatic cancer cells. In vivo studies have also demonstrated its efficacy in suppressing tumor growth in mouse models of cancer.